Cas no 676563-14-7 (methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate
• CAS No: 676563-14-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6169070
• PubChem ID: 10352301
• Update Time: 2025-05-19

methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate
• SCHEMBL5929596
• 676563-14-7
• EN300-1857058

• Inchi： 1S/C9H11NO3/c1-13-9(12)6-8(11)7-2-4-10-5-3-7/h2-5,8,11H,6H2,1H3/t8-/m0/s1
• InChI Key： HCHRKBWTRWVJON-QMMMGPOBSA-N
• SMILES： O[C@H](C1C=CN=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate

Introduction to Methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate (CAS No. 676563-14-7)

Methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate, a compound with the chemical identifier CAS No. 676563-14-7, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a hydroxy group and a pyridine moiety, which are both known for their diverse pharmacological interactions.

The structural framework of methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate consists of a chiral center at the carbon atom adjacent to the hydroxy group, making it an enantiomer with specific stereochemical properties. The presence of the pyridine ring enhances its potential for binding to various biological targets, including enzymes and receptors. This structural feature has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate is crucial for its pharmaceutical applications, as different enantiomers can exhibit distinct pharmacological profiles. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in this compound, ensuring its suitability for further preclinical and clinical investigations.

The pyridine moiety in methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Pyridine-based compounds have been widely studied for their role in modulating neurological and cardiovascular functions. The hydroxy group further contributes to the compound's reactivity and potential interactions with biological systems. These features make it an attractive candidate for drug discovery programs targeting various diseases.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in the design of effective pharmaceuticals. The unique combination of functional groups in methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate provides a rich scaffold for exploring SARs. Researchers have been leveraging computational modeling and experimental techniques to elucidate how modifications at different positions of the molecule can influence its biological activity. This approach has led to the identification of novel analogs with enhanced potency and selectivity.

The synthesis of chiral compounds like methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate often involves complex organic transformations, including asymmetric hydrogenation and enzymatic resolutions. These synthetic strategies are critical for achieving the desired enantiomeric purity. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, making it feasible to produce large quantities of these compounds for industrial applications.

In addition to its pharmaceutical potential, methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate has shown promise in other areas of research, such as agrochemicals and material science. The unique chemical properties of this compound make it a valuable building block for designing novel materials with specific functionalities. For instance, its ability to form stable complexes with metal ions has been explored in catalytic systems and metal coordination chemistry.

The growing interest in green chemistry has also influenced the synthesis of compounds like methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate. Researchers are increasingly adopting sustainable practices, such as using biodegradable solvents and catalytic processes that minimize waste generation. These efforts align with global initiatives aimed at reducing the environmental impact of chemical manufacturing.

The future prospects for methyl (3S)-3-hydroxy-3-(pyridin-4-yl)propanoate are promising, with ongoing research expected to uncover new applications and therapeutic uses. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the next generation of pharmaceuticals.